Cas no 2770557-19-0 (Tert-butyl 2-bromo-4-fluorobutanoate)

Tert-butyl 2-bromo-4-fluorobutanoate is a fluorinated ester compound featuring both bromine and fluorine functional groups, making it a versatile intermediate in organic synthesis. The tert-butyl ester group enhances stability, facilitating handling and storage, while the bromine and fluorine substituents provide reactive sites for further functionalization, such as nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research for the construction of fluorinated scaffolds, which are critical in modulating biological activity and metabolic stability. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable reagent for synthetic chemists.
Tert-butyl 2-bromo-4-fluorobutanoate structure
2770557-19-0 structure
Product Name:Tert-butyl 2-bromo-4-fluorobutanoate
CAS No:2770557-19-0
MF:C8H14BrFO2
MW:241.097965717316
CID:6553688
PubChem ID:165488005
Update Time:2025-05-20

Tert-butyl 2-bromo-4-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-37408460
    • tert-butyl 2-bromo-4-fluorobutanoate
    • 2770557-19-0
    • Tert-butyl 2-bromo-4-fluorobutanoate
    • Inchi: 1S/C8H14BrFO2/c1-8(2,3)12-7(11)6(9)4-5-10/h6H,4-5H2,1-3H3
    • InChI Key: VAAYLNYRWPJLKK-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC(C)(C)C)CCF

Computed Properties

  • Exact Mass: 240.01612g/mol
  • Monoisotopic Mass: 240.01612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

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Additional information on Tert-butyl 2-bromo-4-fluorobutanoate

Tert-butyl 2-bromo-4-fluorobutanoate (CAS No. 2770557-19-0): A Comprehensive Overview

Tert-butyl 2-bromo-4-fluorobutanoate (CAS No. 2770557-19-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its tert-butyl ester group, bromine, and fluorine substituents, which contribute to its stability and reactivity in different chemical environments.

The tert-butyl group in Tert-butyl 2-bromo-4-fluorobutanoate provides steric protection and enhances the compound's stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom allows for a wide range of substitution reactions, while the fluorine atom introduces unique electronic properties that can be exploited in the design of novel materials and pharmaceuticals.

Recent studies have highlighted the potential of Tert-butyl 2-bromo-4-fluorobutanoate in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of fluorinated analogs of existing drugs, which exhibit improved pharmacokinetic properties and enhanced therapeutic efficacy. The bromine substituent facilitates the introduction of fluorine at specific positions, thereby fine-tuning the biological activity of the final product.

In addition to its pharmaceutical applications, Tert-butyl 2-bromo-4-fluorobutanoate has shown promise in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of advanced polymers with tailored mechanical and thermal properties. The combination of the tert-butyl ester group and the halogen substituents allows for precise control over polymerization reactions, leading to materials with superior performance characteristics.

The synthetic versatility of Tert-butyl 2-bromo-4-fluorobutanoate is further evidenced by its use in organic synthesis. A recent review article in Chemical Reviews highlighted several innovative synthetic strategies that leverage this compound as a key reagent. For example, it has been employed in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, as well as in radical-mediated transformations to introduce functional groups at specific positions within target molecules.

The safety and handling of Tert-butyl 2-bromo-4-fluorobutanoate are important considerations for researchers working with this compound. While it is generally stable under standard laboratory conditions, appropriate precautions should be taken to ensure safe storage and handling. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to minimize exposure risks.

In conclusion, Tert-butyl 2-bromo-4-fluorobutanoate (CAS No. 2770557-19-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials, making it an essential component in modern chemical research. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.

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